Cas no 1049713-63-4 (({2-(2-Fluorophenyl)methoxy-3-methoxyphenyl}methyl)(methyl)amine Hydrochloride)

• Product Name: ({2-(2-Fluorophenyl)methoxy-3-methoxyphenyl}methyl)(methyl)amine Hydrochloride
• CAS No: 1049713-63-4
• MF: C₁₆H₁₉ClFNO₂
• MW: 311.778967142105
• MDL: MFCD07106791
• CID: 3093967
• PubChem ID: 2997252
• Update Time: 2025-06-10

({2-(2-Fluorophenyl)methoxy-3-methoxyphenyl}methyl)(methyl)amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• <br>({2-[(2-fluorophenyl)methoxy]-3-methoxyphenyl}methyl)(methyl)amine hydrochl oride
• 1049713-63-4
• Z96092799
• 1-[2-[(2-fluorophenyl)methoxy]-3-methoxyphenyl]-N-methylmethanamine;hydrochloride
• AKOS016882201
• ((2-[(2-FLUOROPHENYL)METHOXY]-3-METHOXYPHENYL)METHYL)(METHYL)AMINE HYDROCHLORIDE
• EN300-203384
• ZRB71363
• CS-0238961
• G41946
• ({2-[(2-fluorophenyl)methoxy]-3-methoxyphenyl}methyl)(methyl)aminehydrochloride
• ({2-[(2-fluorophenyl)methoxy]-3-methoxyphenyl}methyl)(methyl)amine hydrochloride
• C16H19ClFNO2
• ({2-(2-Fluorophenyl)methoxy-3-methoxyphenyl}methyl)(methyl)amine Hydrochloride

• MDL： MFCD07106791
• Inchi： 1S/C16H18FNO2.ClH/c1-18-10-12-7-5-9-15(19-2)16(12)20-11-13-6-3-4-8-14(13)17;/h3-9,18H,10-11H2,1-2H3;1H
• InChI Key： CMNATSIPLYQSSN-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=CC=1COC1C(=CC=CC=1CNC)OC

Computed Properties

• Exact Mass: 311.1088347Da
• Monoisotopic Mass: 311.1088347Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 277
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

({2-(2-Fluorophenyl)methoxy-3-methoxyphenyl}methyl)(methyl)amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on ({2-(2-Fluorophenyl)methoxy-3-methoxyphenyl}methyl)(methyl)amine Hydrochloride

Comprehensive Overview of ({2-(2-Fluorophenyl)methoxy-3-methoxyphenyl}methyl)(methyl)amine Hydrochloride (CAS No. 1049713-63-4)

({2-(2-Fluorophenyl)methoxy-3-methoxyphenyl}methyl)(methyl)amine Hydrochloride (CAS No. 1049713-63-4) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a fluorophenyl and methoxyphenyl backbone, which contributes to its potential applications in drug discovery and development. Researchers are particularly interested in its amine hydrochloride derivative, which enhances solubility and bioavailability, making it a promising candidate for further study.

In recent years, the demand for fluorinated compounds like 1049713-63-4 has surged, driven by their versatility in medicinal chemistry. Fluorination is a key strategy in modern drug design, as it can improve metabolic stability and binding affinity. This compound’s 2-(2-Fluorophenyl)methoxy moiety is a focal point for scientists exploring CNS-targeting therapeutics, a hot topic in neurodegenerative disease research. Users frequently search for terms such as "fluorophenyl derivatives in drug development" and "amine hydrochloride applications," reflecting the growing interest in this niche.

The synthesis of ({2-(2-Fluorophenyl)methoxy-3-methoxyphenyl}methyl)(methyl)amine Hydrochloride involves multi-step organic reactions, including O-alkylation and reductive amination. These processes are critical for achieving high purity, a common concern among researchers searching for "CAS 1049713-63-4 synthesis protocol." Analytical techniques like HPLC and NMR are employed to validate its structure, ensuring compliance with industry standards. The compound’s methylamine group further expands its utility in designing small-molecule inhibitors, a trending area in oncology and immunology.

From a commercial perspective, 1049713-63-4 is often cataloged by specialty chemical suppliers catering to pharmaceutical R&D. Searches for "bulk suppliers of fluorophenyl compounds" highlight the market’s demand for high-quality intermediates. Its hydrochloride salt form is preferred for stability, a detail frequently queried in forums discussing "amine salt vs. free base." Additionally, the compound’s methoxy-phenyl linkage aligns with trends in GPCR-targeted drug discovery, a popular subject in academic and industrial circles.

In conclusion, ({2-(2-Fluorophenyl)methoxy-3-methoxyphenyl}methyl)(methyl)amine Hydrochloride (CAS No. 1049713-63-4) represents a compelling case study in the intersection of fluorine chemistry and medicinal applications. Its structural complexity and functional groups make it a valuable tool for addressing contemporary challenges in drug design and biomolecular interactions. As research progresses, this compound is poised to remain a topic of interest for scientists and suppliers alike.